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Compound of Interest

Compound Name: 1-Chloro-4-phenoxybenzene-d5

Cat. No.: B3044233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of the

deuterated internal standard, 1-Chloro-4-phenoxybenzene-d5. This compound is a critical

tool for researchers in various fields, including environmental analysis, pharmacology, and drug

metabolism studies, where it serves as a reliable internal standard for the quantification of its

non-deuterated analog and related compounds using mass spectrometry-based methods.

Commercial Sourcing
1-Chloro-4-phenoxybenzene-d5 is available from specialized chemical suppliers. One

prominent supplier is Sigma-Aldrich (a subsidiary of Merck), which offers the compound with a

high degree of isotopic purity.

Quantitative Data Summary
The following table summarizes the key specifications for 1-Chloro-4-phenoxybenzene-d5 as

offered by commercial suppliers. This data is essential for researchers to ensure the quality

and suitability of the standard for their specific analytical applications.
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Parameter Specification Supplier

Chemical Name
4-(Chlorophenyl)phenyl-d5

ether
Sigma-Aldrich[1]

CAS Number 93951-85-0 Sigma-Aldrich[1]

Molecular Formula C₁₂D₅H₄ClO Sigma-Aldrich[1]

Molecular Weight 209.68 g/mol Sigma-Aldrich[1]

Isotopic Purity 98 atom % D Sigma-Aldrich[1]

Boiling Point 161-162 °C at 19 mmHg Sigma-Aldrich[1]

Density 1.222 g/mL at 25 °C Sigma-Aldrich[1]

Mass Shift M+5 Sigma-Aldrich[1]

Physical Form Not specified, likely a liquid

Purity
Not explicitly stated, but COA

is available
Sigma-Aldrich[1]

Experimental Protocols
While specific experimental protocols are highly dependent on the application, a general

workflow for the verification and use of a new chemical standard is provided below. This

protocol outlines the essential steps a researcher should take upon receiving 1-Chloro-4-
phenoxybenzene-d5 to ensure its identity and purity before use in quantitative assays.

Protocol: Verification of 1-Chloro-4-phenoxybenzene-d5 Standard

Documentation Review:

Upon receipt, immediately inspect the packaging for any signs of damage or tampering.

Review the Certificate of Analysis (COA) and any other accompanying documentation

provided by the supplier.
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Verify that the compound name, CAS number, lot number, and other identifiers on the

label and COA match the ordered product.

Visual Inspection:

Carefully open the container in a well-ventilated fume hood.

Visually inspect the contents for any unexpected characteristics, such as discoloration,

precipitation, or the presence of foreign particles. The non-deuterated form is a pale yellow

liquid.[2]

Identity Confirmation (Mass Spectrometry):

Prepare a dilute solution of the standard in a suitable solvent (e.g., methanol, acetonitrile).

Infuse the solution directly into a mass spectrometer or analyze via GC-MS or LC-MS.

Confirm the presence of the molecular ion corresponding to the deuterated compound

(m/z ~209.68). The mass spectrum of the non-deuterated compound is also available for

comparison.

Examine the isotopic pattern to confirm the level of deuterium incorporation.

Purity Assessment (Chromatography):

Analyze the standard using a high-resolution chromatographic technique such as Gas

Chromatography with a Flame Ionization Detector (GC-FID) or High-Performance Liquid

Chromatography with a UV or MS detector (HPLC-UV/MS).

The resulting chromatogram should show a single major peak, indicating high purity.

Quantify the area of any impurity peaks to determine the overall purity of the standard.

Solution Preparation and Storage:

Once the identity and purity are confirmed, prepare a stock solution of the standard at a

known concentration in an appropriate solvent.
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Store the stock solution and the neat standard according to the supplier's

recommendations, typically in a cool, dark, and dry place in a tightly sealed container.[2]

Workflow and Logic Diagrams
The following diagrams illustrate key workflows and logical relationships relevant to the

procurement and use of 1-Chloro-4-phenoxybenzene-d5.
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Procurement Workflow
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Caption: Procurement and Quality Control Workflow for Chemical Standards.
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Decision Pathway for Standard Use

Standard Required Standard Available?

Procure Standard

Yes

Synthesize Custom Standard
No

Verify Identity & Purity

Use in Assay

Pass

Quarantine/Return
Fail

Click to download full resolution via product page

Caption: Decision Pathway for Utilizing a Chemical Standard in Research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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